Piperazine derivative 6

• Molecular Formula: C18H12ClF5N2O2
• Molecular Weight: 418.7 g/mol
• IUPAC Name: 4-[2-chloro-3-(trifluoromethyl)benzoyl]-1-(2,4-difluorophenyl)piperazin-2-one
• InChI: InChI=1S/C18H12ClF5N2O2/c19-16-11(2-1-3-12(16)18(22,23)24)17(28)25-6-7-26(15(27)9-25)14-5-4-10(20)8-13(14)21/h1-5,8H,6-7,9H2
• InChI Key: VNEYCAAUOFFQMB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=C(C(=CC=C2)C(F)(F)F)Cl)C3=C(C=C(C=C3)F)F

Description

Piperazine derivative 6 is a compound belonging to the piperazine family, which is characterized by a six-membered ring containing two nitrogen atoms at opposite positions. Piperazine derivatives are widely recognized for their biological and pharmaceutical activities, making them valuable in medicinal chemistry .

Synthetic Routes and Reaction Conditions:

Cyclization of 1,2-diamine derivatives with sulfonium salts: This method involves the reaction between 1,2-diamine derivatives and sulfonium salts in the presence of a base such as DBU, leading to the formation of protected piperazines.

Ugi Reaction: A multicomponent reaction that combines an amine, a carbonyl compound, an isocyanide, and a carboxylic acid to form piperazine derivatives.

Ring Opening of Aziridines: Aziridines can be opened by N-nucleophiles to form piperazine derivatives.

Intermolecular Cycloaddition of Alkynes: Alkynes bearing amino groups can undergo cycloaddition reactions to form piperazine derivatives.

Industrial Production Methods:

Hydrogenation of N-(aminoethyl)ethanolamine: This method involves the hydrogenation of N-(aminoethyl)ethanolamine to produce piperazine and its derivatives.

Treatment of Ammonia with Ethylenediamine: Ammonia is treated with ethylenediamine to produce piperazine.

Types of Reactions:

Oxidation: Piperazine derivatives can undergo oxidation reactions, often leading to the formation of N-oxides.

Reduction: Reduction reactions can convert piperazine derivatives into their corresponding amines.

Substitution: Piperazine derivatives can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Organic halides, sulfonyl chlorides.

Major Products:

N-oxides: Formed from oxidation reactions.

Amines: Formed from reduction reactions.

Substituted Piperazines: Formed from substitution reactions.

Scientific Research Applications

Piperazine derivative 6 has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as an anticancer agent.

Medicine: Employed in the development of drugs with anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant properties.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

Piperazine derivative 6 exerts its effects by interacting with specific molecular targets and pathways:

GABA Receptor Agonist: Binds directly to muscle membrane GABA receptors, causing hyperpolarization of nerve endings and resulting in flaccid paralysis of parasites.

Inhibition of Tubulin Polymerization: Demonstrates strong antiproliferative activity by inhibiting tubulin polymerization, which is crucial for cell division.

Comparison with Similar Compounds

Piperazine derivative 6 can be compared with other similar compounds to highlight its uniqueness:

Trimetazidine: Used for its cardioprotective properties.

Ranolazine: Employed in the treatment of chronic angina.

Befuraline: An antidepressant agent.

Aripiprazole: An antipsychotic drug.

Quetiapine: Used for the treatment of schizophrenia and bipolar disorder.

Indinavir: An antiretroviral drug.

Sitagliptin: Used for the treatment of type 2 diabetes.

Vestipitant: Investigated for its potential in treating anxiety and depression.